Cas no 61220-65-3 (1,4-Benzenedicarbonyl dichloride, 2-[(phenylmethyl)thio]-)

• Product Name: 1,4-Benzenedicarbonyl dichloride, 2-[(phenylmethyl)thio]-
• CAS No: 61220-65-3
• MF: C₁₅H₁₀Cl₂O₂S
• MW: 325.209701061249
• CID: 487843
• PubChem ID: 12443639
• Update Time: 2025-04-19

1,4-Benzenedicarbonyl dichloride, 2-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarbonyl dichloride, 2-[(phenylmethyl)thio]-
• 2-benzylsulfanylbenzene-1,4-dicarbonyl chloride
• 61220-65-3
• DTXSID70498475
• 2-(Benzylsulfanyl)benzene-1,4-dicarbonyl dichloride
• SCHEMBL11563850

• Inchi： 1S/C15H10Cl2O2S/c16-14(18)11-6-7-12(15(17)19)13(8-11)20-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： KKUOGZPMELDYHK-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(C(=O)Cl)=CC=1SCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 323.978
• Monoisotopic Mass: 323.9778561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 34.14